Cas no 1390654-17-7 (5-chloro-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt)

• Product Name: 5-chloro-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt
• CAS No: 1390654-17-7
• MF: C₉H₁₇ClN₄O₂
• MW: 248.709880590439
• MDL: MFCD26959404
• CID: 4596327
• Update Time: 2023-08-09

5-chloro-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt
• 5-Chloro-1h-1,2,4-triazole-3-carboxylic acid n,n-diethylethanamine salt
• 5-Chloro-1H-1,2,4-triazole-3-carboxylic acid, AldrichCPR
• 5-Chloro-1H-1,2,4-triazole-3-carboxylic acid triethylamine
• 5-chloro-1H-1,2,4-triazole-3-carboxylic acid;N,N-diethylethanamine
• 5-chloro-1H-1,2,4-triazole-3-carboxylic acid N,N-diethylethanamine salt

• MDL： MFCD26959404
• Inchi： 1S/C6H15N.C3H2ClN3O2/c1-4-7(5-2)6-3;4-3-5-1(2(8)9)6-7-3/h4-6H2,1-3H3;(H,8,9)(H,5,6,7)
• InChI Key： PDWDMQKCPIIRNC-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=NN1.N(CC)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 156
• Topological Polar Surface Area: 82.1